Cas no 1344701-85-4 (4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole)
1344701-85-4 structure
Product Name:4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole
CAS No:1344701-85-4
MF:C11H12FN3O
MW:221.230885505676
CID:5714941
PubChem ID:84686554
Update Time:2023-10-17
4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole Chemical and Physical Properties
Names and Identifiers
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- 4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole
- 4-Fluoro-3-piperazin-1-yl-benzo[d]isoxazole
- 1344701-85-4
- 1,2-Benzisoxazole, 4-fluoro-3-(1-piperazinyl)-
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- Inchi: 1S/C11H12FN3O/c12-8-2-1-3-9-10(8)11(14-16-9)15-6-4-13-5-7-15/h1-3,13H,4-7H2
- InChI Key: VFUKITQQBWVZHM-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C(=NO2)N1CCNCC1
Computed Properties
- Exact Mass: 221.09644018g/mol
- Monoisotopic Mass: 221.09644018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.3Ų
Experimental Properties
- Density: 1.285±0.06 g/cm3(Predicted)
- Boiling Point: 391.0±32.0 °C(Predicted)
- pka: 8.33±0.10(Predicted)
4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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